Cas no 132589-63-0 (2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 132589-63-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6260408
• PubChem ID: 14738342
• Update Time: 2025-05-23

2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• 132589-63-0
• Z852306542
• 2-acetyl-3,4-dihydro-1H-isoquinoline-1-carboxylic acid
• AKOS010987895
• EN300-1008872

• Inchi： 1S/C12H13NO3/c1-8(14)13-7-6-9-4-2-3-5-10(9)11(13)12(15)16/h2-5,11H,6-7H2,1H3,(H,15,16)
• InChI Key： GSVIIAQSPJADNX-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2CCN1C(C)=O)=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Introduction to 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 132589-63-0)

2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, identified by the CAS number 132589-63-0, is a structurally significant compound in the realm of organic chemistry and pharmaceutical research. This molecule belongs to the tetrahydroisoquinoline class, a scaffold widely recognized for its biological activity and pharmacological relevance. The presence of an acetyl group at the 2-position and a carboxylic acid functionality at the 1-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The tetrahydroisoquinoline core is a prominent motif in natural products and bioactive molecules, often associated with neurological and cardiovascular effects. Compounds derived from this scaffold have been extensively studied for their roles in modulating various biological pathways. The acetylated derivative, in particular, has garnered attention due to its enhanced reactivity and potential for further functionalization. This makes 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid a versatile building block for medicinal chemists seeking to design novel therapeutics.

In recent years, significant advancements have been made in understanding the pharmacological significance of tetrahydroisoquinoline derivatives. Research has highlighted their involvement in neurotransmitter systems, particularly in the context of dopamine and serotonin pathways. The acetyl group in 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid serves as a key site for post-translational modifications and enzyme interactions, which can influence its metabolic stability and bioavailability. These insights have spurred interest in developing derivatives with optimized pharmacokinetic profiles.

The synthesis of 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic utility. Common methodologies include cyclization reactions followed by functional group manipulations to introduce the acetyl and carboxylic acid moieties. The precision required in these synthetic steps underscores the importance of high-purity reagents and controlled reaction conditions. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making the production of this compound more efficient and environmentally sustainable.

From a medicinal chemistry perspective, 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid represents an intriguing starting point for structure-activity relationship (SAR) studies. By modifying substituents at various positions along the tetrahydroisoquinoline ring, researchers can explore how structural changes affect biological activity. This approach has led to the discovery of several lead compounds with potential therapeutic applications. For instance, derivatives of this scaffold have shown promise in preclinical models as modulators of central nervous system (CNS) disorders.

The carboxylic acid group at the 1-position of 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid offers additional opportunities for chemical diversification. It can be coupled with various nucleophiles via amide or ester bond formation, enabling the synthesis of peptidomimetics or conjugates with enhanced solubility or targeted delivery properties. Such modifications are crucial for improving drug-like characteristics and expanding the therapeutic potential of tetrahydroisoquinoline derivatives.

Recent studies have also explored the role of tetrahydroisoquinoline derivatives in disease modeling and drug repurposing initiatives. Given their structural similarity to natural alkaloids with well-documented biological effects, these compounds serve as valuable tools for investigating pathophysiological mechanisms. For example, research has suggested that certain tetrahydroisoquinolines may interact with ion channels or G protein-coupled receptors (GPCRs), offering insights into potential therapeutic interventions for neurological conditions such as Parkinson's disease or depression.

The chemical stability of 2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is another critical consideration in its application within pharmaceutical research. The acetyl group can undergo hydrolysis under acidic or basic conditions, while the carboxylic acid may participate in hydrogen bonding interactions that influence solubility and binding affinity. Understanding these stability profiles is essential for formulating intermediates and final drug candidates that exhibit robust performance under various storage and administration conditions.

In conclusion,2-acetyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 132589-63-0) stands as a cornerstone compound in synthetic organic chemistry and drug discovery. Its unique structural features provide a rich foundation for exploring biological activities across multiple therapeutic areas. As research continues to uncover new applications for tetrahydroisoquinoline derivatives,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.